2-((1-(2-(4-oxoquinazolin-3(4H)-yl)acetyl)piperidin-4-yl)oxy)nicotinonitrile

• IUPAC Name: 2-[1-[2-(4-oxoquinazolin-3-yl)acetyl]piperidin-4-yl]oxypyridine-3-carbonitrile
• InChI: InChI=1S/C21H19N5O3/c22-12-15-4-3-9-23-20(15)29-16-7-10-25(11-8-16)19(27)13-26-14-24-18-6-2-1-5-17(18)21(26)28/h1-6,9,14,16H,7-8,10-11,13H2
• InChI Key: QOHILQXPVDPWAQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=C(C=CC=N2)C#N)C(=O)CN3C=NC4=CC=CC=C4C3=O
• Molecular Formula: C21H19N5O3
• Molecular Weight: 389.4 g/mol

Description

2-((1-(2-(4-oxoquinazolin-3(4H)-yl)acetyl)piperidin-4-yl)oxy)nicotinonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound has been synthesized through various methods and has been found to exhibit promising biochemical and physiological effects.

Scientific Research Applications

Selective Functionalization

The compound shows potential in the selective functionalization of sp(3) C-H bonds adjacent to nitrogen atoms. Shu et al. (2009) demonstrated that piperidine derivatives can undergo direct diacetoxylation in the presence of (diacetoxyiodo)benzene, leading to various cis-2,3-diacetoxylated piperidines. This highlights its role in selective chemical synthesis (Shu et al., 2009).

Synthesis of Tetrahydroquinolinone and Nicotinonitrile Derivatives

Moustafa et al. (2011) explored reactions leading to the formation of 2-piperidinyl-tetrahydroquinolinones and various nicotinonitrile derivatives, indicating the compound's role in synthesizing complex organic structures (Moustafa et al., 2011).

Antibacterial Activity

Research by Sharma & Jain (2008) synthesized a series of N-nicotinoyl-1-ethyl-6-fluoro-1,4-dihydro-7-piperazin-1-yl-4-oxoquinoline-3-carboxylates, demonstrating moderate to significant antibacterial activity, indicating potential pharmaceutical applications (Sharma & Jain, 2008).

Antihypertensive Agents

Takai et al. (1986) synthesized piperidine derivatives with a quinazoline ring system, testing them as potential antihypertensive agents. Their research showed that certain derivatives produced strong hypotension in rat models, suggesting therapeutic applications in blood pressure regulation (Takai et al., 1986).

α7 Nicotinic Acetylcholine Receptor Modulators

Clark et al. (2014) reported the design and synthesis of a new class of α7 nicotinic acetylcholine receptor modulators based on the piperazine scaffold. These compounds showed potential for treating inflammatory disorders and possessed potent and selective modulating properties (Clark et al., 2014).